Cas no 141943-64-8 (2-acetamidohex-5-enoic acid)
2-acetamidohex-5-enoic acid structure
Product Name:2-acetamidohex-5-enoic acid
CAS No:141943-64-8
MF:C8H13NO3
MW:171.193722486496
MDL:MFCD20290105
CID:2909386
PubChem ID:15664955
Update Time:2025-04-21
2-acetamidohex-5-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-acetamidohex-5-enoic acid
- EN300-873048
- CS-0344316
- F2147-6648
- 141943-64-8
- AKOS013637381
-
- MDL: MFCD20290105
- Inchi: 1S/C8H13NO3/c1-3-4-5-7(8(11)12)9-6(2)10/h3,7H,1,4-5H2,2H3,(H,9,10)(H,11,12)
- InChI Key: FYWHOYJRXYDLDV-UHFFFAOYSA-N
- SMILES: OC(C(CCC=C)NC(C)=O)=O
Computed Properties
- Exact Mass: 171.08954328Da
- Monoisotopic Mass: 171.08954328Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 66.4Ų
2-acetamidohex-5-enoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A313486-100mg |
2-acetamidohex-5-enoic acid |
141943-64-8 | 100mg |
$ 95.00 | 2022-06-08 | ||
| TRC | A313486-500mg |
2-acetamidohex-5-enoic acid |
141943-64-8 | 500mg |
$ 320.00 | 2022-06-08 | ||
| TRC | A313486-1g |
2-acetamidohex-5-enoic acid |
141943-64-8 | 1g |
$ 475.00 | 2022-06-08 | ||
| Enamine | EN300-873048-1g |
2-acetamidohex-5-enoic acid |
141943-64-8 | 1g |
$757.0 | 2023-09-01 | ||
| Enamine | EN300-873048-5g |
2-acetamidohex-5-enoic acid |
141943-64-8 | 5g |
$2193.0 | 2023-09-01 | ||
| Enamine | EN300-873048-10g |
2-acetamidohex-5-enoic acid |
141943-64-8 | 10g |
$3254.0 | 2023-09-01 | ||
| Enamine | EN300-873048-0.05g |
2-acetamidohex-5-enoic acid |
141943-64-8 | 95.0% | 0.05g |
$636.0 | 2025-02-21 | |
| Enamine | EN300-873048-0.1g |
2-acetamidohex-5-enoic acid |
141943-64-8 | 95.0% | 0.1g |
$666.0 | 2025-02-21 | |
| Enamine | EN300-873048-0.25g |
2-acetamidohex-5-enoic acid |
141943-64-8 | 95.0% | 0.25g |
$696.0 | 2025-02-21 | |
| Enamine | EN300-873048-0.5g |
2-acetamidohex-5-enoic acid |
141943-64-8 | 95.0% | 0.5g |
$726.0 | 2025-02-21 |
2-acetamidohex-5-enoic acid Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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